Methyl 3-(5-carbamoylfuran-2-yl)thiophene-2-carboxylate
Overview
Description
“Methyl 3-(5-carbamoylfuran-2-yl)thiophene-2-carboxylate” is a chemical compound with the molecular formula C11H9NO4S . It has a molecular weight of 251.26 .
Molecular Structure Analysis
The InChI code for “Methyl 3-(5-carbamoylfuran-2-yl)thiophene-2-carboxylate” is 1S/C11H9NO4S/c1-15-11(14)9-6(4-5-17-9)7-2-3-8(16-7)10(12)13/h2-5H,1H3,(H2,12,13) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“Methyl 3-(5-carbamoylfuran-2-yl)thiophene-2-carboxylate” is a solid at room temperature .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as “Methyl 3-(5-carbamoylfuran-2-yl)thiophene-2-carboxylate”, play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . They are used to develop new drugs and therapies.
Anticancer Properties
Thiophene derivatives exhibit many pharmacological properties, including anticancer properties . They can be used in the development of new anticancer drugs.
Anti-inflammatory Properties
Thiophene derivatives also show anti-inflammatory properties . They can be used in the development of new anti-inflammatory drugs.
Antimicrobial Properties
Thiophene derivatives have antimicrobial properties . They can be used in the development of new antimicrobial drugs.
Antihypertensive Properties
Thiophene derivatives have antihypertensive properties . They can be used in the development of new antihypertensive drugs.
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . They can be used to protect metals from corrosion.
Material Science
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . They can be used in the fabrication of organic light-emitting diodes (OLEDs) .
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . They can be used to improve the performance of electronic devices.
Safety and Hazards
properties
IUPAC Name |
methyl 3-(5-carbamoylfuran-2-yl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO4S/c1-15-11(14)9-6(4-5-17-9)7-2-3-8(16-7)10(12)13/h2-5H,1H3,(H2,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMFPTCJZPSYBKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)C2=CC=C(O2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(5-carbamoylfuran-2-yl)thiophene-2-carboxylate | |
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